2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide
Overview
Description
2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide, also known as Indo-5, is a synthetic compound with potential applications in scientific research. This compound is a derivative of indole, a heterocyclic molecule that is widely distributed in nature and has been found to possess a variety of biological activities. The synthesis method of Indo-5 involves the reaction of indole-3-acetic acid with 2-phenylethylamine and acetic anhydride.
Scientific Research Applications
2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide has potential applications in scientific research due to its ability to modulate the activity of certain enzymes and receptors. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain. 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide has also been found to activate the aryl hydrocarbon receptor (AhR), a receptor involved in the regulation of gene expression and immune function. Additionally, 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide has been found to inhibit the growth of cancer cells in vitro.
Mechanism of Action
The mechanism of action of 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide is not fully understood. It is thought to modulate the activity of certain enzymes and receptors in the body, leading to changes in cellular signaling pathways and gene expression. 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide has been found to inhibit the activity of COX-2 by binding to its active site and preventing the conversion of arachidonic acid to prostaglandins. It has also been found to activate the AhR by binding to its ligand-binding domain and inducing conformational changes that lead to the activation of downstream signaling pathways.
Biochemical and Physiological Effects
2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, which are involved in inflammation and pain. It has also been found to activate the AhR, which is involved in the regulation of gene expression and immune function. Additionally, 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide has been found to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide in lab experiments include its ability to modulate the activity of certain enzymes and receptors, its ability to inhibit the production of prostaglandins, and its ability to activate the AhR. However, the limitations of using 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide in lab experiments include its low yield of synthesis, its potential toxicity, and its limited solubility in water.
Future Directions
For research on 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide include investigating its potential as a therapeutic agent for the treatment of inflammation, pain, and cancer. Additionally, further studies are needed to elucidate the mechanism of action of 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide and to identify its molecular targets in the body. Finally, research is needed to optimize the synthesis of 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide and to develop more efficient methods for its production.
properties
IUPAC Name |
2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c21-17(15-12-20-16-9-5-4-8-14(15)16)18(22)19-11-10-13-6-2-1-3-7-13/h1-9,12,20H,10-11H2,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USGVPHMVQJFJJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C(=O)C2=CNC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301330863 |
Source
|
| Record name | 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301330863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
0.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49645228 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(1H-Indol-3-yl)-2-oxo-N-phenethyl-acetamide | |
CAS RN |
94209-12-8 |
Source
|
| Record name | 2-(1H-indol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301330863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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